Cas no 16407-34-4 (2(3H)-Benzothiazolethione, 3-ethyl-)
16407-34-4 structure
Product Name:2(3H)-Benzothiazolethione, 3-ethyl-
CAS No:16407-34-4
MF:C9H9NS2
MW:195.30445933342
CID:1345357
PubChem ID:597606
Update Time:2025-04-20
2(3H)-Benzothiazolethione, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolethione, 3-ethyl-
- 3-ethyl-1,3-benzothiazole-2-thione
- 3-Ethylbenzothiazolin-2-thione
- 3-Ethyl-1,3-benzothiazole-2(3H)-thione #
- HNQNFZRNOJJPFM-UHFFFAOYSA-N
- 16407-34-4
- DTXSID10344523
- SCHEMBL513869
-
- Inchi： 1S/C9H9NS2/c1-2-10-7-5-3-4-6-8(7)12-9(10)11/h3-6H,2H2,1H3
- InChI Key： HNQNFZRNOJJPFM-UHFFFAOYSA-N
- SMILES： S1C(N(CC)C2C=CC=CC1=2)=S
Computed Properties
- Exact Mass: 195.01777
- Monoisotopic Mass: 195.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 60.6Ų
Experimental Properties
- PSA: 3.24
2(3H)-Benzothiazolethione, 3-ethyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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